Cas no 2229361-30-0 (3-(1-bromopropan-2-yl)-2,5-dimethylthiophene)

• Product Name: 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene
• CAS No: 2229361-30-0
• MF: C₉H₁₃BrS
• MW: 233.168520689011
• CID: 6390157
• PubChem ID: 165973891
• Update Time: 2025-10-29

3-(1-bromopropan-2-yl)-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene
• 2229361-30-0
• EN300-1935831

• Inchi： 1S/C9H13BrS/c1-6(5-10)9-4-7(2)11-8(9)3/h4,6H,5H2,1-3H3
• InChI Key： UDYDQJIPPRTBEP-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C)SC=1C

Computed Properties

• Exact Mass: 231.99213g/mol
• Monoisotopic Mass: 231.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene

Professional Introduction to Compound with CAS No. 2229361-30-0 and Product Name: 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene

The compound with the CAS number 2229361-30-0 and the product name 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The presence of a brominated side chain and a thiophene core makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has seen remarkable progress, with thiophene derivatives emerging as pivotal structures in drug discovery. 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene stands out due to its ability to serve as a building block for various pharmacologically active compounds. The bromine substituent at the propyl chain enhances its reactivity, making it an attractive candidate for further functionalization. This property is particularly valuable in cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

The significance of this compound is further underscored by its role in synthesizing molecules with potential therapeutic benefits. For instance, researchers have leveraged derivatives of thiophene to develop antimicrobial and anti-inflammatory agents. The dimethyl substitution on the thiophene ring contributes to steric stability, which is often crucial for drug-like properties such as solubility and bioavailability. These attributes make 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene a promising candidate for inclusion in libraries of compounds screened for biological activity.

Recent studies have highlighted the utility of brominated thiophenes in medicinal chemistry. A notable example involves their application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom in 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene facilitates Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse functional groups at specific positions on the thiophene core. This modularity is essential for tailoring molecules to target specific biological pathways effectively.

The structural features of this compound also make it suitable for material science applications. Thiophene derivatives are known for their electronic properties, which are exploited in organic semiconductors and conductive polymers. The bromine substituent can influence these properties by altering electron distribution within the molecule. Such modifications are crucial for optimizing materials used in flexible electronics and optoelectronic devices.

In conclusion, 3-(1-bromopropan-2-yl)-2,5-dimethylthiophene (CAS No. 2229361-30-0) represents a versatile and highly reactive intermediate with broad applications in pharmaceuticals and materials science. Its unique structural composition allows for diverse chemical modifications, making it an invaluable asset in synthetic chemistry. As research continues to uncover new methodologies for functionalizing heterocyclic compounds, the potential uses of this compound are likely to expand further, reinforcing its importance in both academic and industrial settings.